Cas no 61472-13-7 (Pyrrolidine, 3-(bromomethyl)-1-ethyl-)

• Product Name: Pyrrolidine, 3-(bromomethyl)-1-ethyl-
• CAS No: 61472-13-7
• MF: C₇H₁₄BrN
• MW: 192.096761226654
• CID: 478042
• PubChem ID: 21510495
• Update Time: 2025-06-08

Pyrrolidine, 3-(bromomethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3-(bromomethyl)-1-ethyl-
• 3-(bromomethyl)-1-ethylpyrrolidine
• EN300-7138133
• 3-bromomethyl-N-ethylpyrrolidine
• AKOS015959974
• 61472-13-7
• NHQOTAGIRMJBCR-UHFFFAOYSA-N
• DTXSID90615349
• SCHEMBL11826896

• Inchi： 1S/C7H14BrN/c1-2-9-4-3-7(5-8)6-9/h7H,2-6H2,1H3
• InChI Key： NHQOTAGIRMJBCR-UHFFFAOYSA-N
• SMILES： BrCC1CN(CC)CC1

Computed Properties

• Exact Mass: 191.03102
• Monoisotopic Mass: 191.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Additional information on Pyrrolidine, 3-(bromomethyl)-1-ethyl-

Pyrrolidine, 3-(bromomethyl)-1-ethyl- (CAS No. 61472-13-7): A Comprehensive Overview

Pyrrolidine, 3-(bromomethyl)-1-ethyl- (CAS No. 61472-13-7) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and synthetic organic chemistry. This compound, also known as 3-(bromomethyl)-1-ethylpyrrolidine, is characterized by its unique structural features and chemical properties, making it a valuable building block in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of Pyrrolidine, 3-(bromomethyl)-1-ethyl- is C₇H₁₅BrN, with a molecular weight of approximately 185.10 g/mol. The compound consists of a pyrrolidine ring substituted with a bromomethyl group and an ethyl group. The presence of the bromomethyl functionality renders this compound highly reactive, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitution, cross-coupling reactions, and organometallic transformations.

In recent years, Pyrrolidine, 3-(bromomethyl)-1-ethyl- has been extensively studied for its potential applications in the development of novel therapeutic agents. One notable area of research involves the use of this compound as an intermediate in the synthesis of neuroactive drugs. For instance, a study published in the *Journal of Medicinal Chemistry* reported the successful synthesis of a series of pyrrolidine-based ligands for serotonin receptors using Pyrrolidine, 3-(bromomethyl)-1-ethyl- as a key intermediate. These ligands exhibited potent and selective binding affinities for serotonin receptors, making them promising candidates for the treatment of neuropsychiatric disorders such as depression and anxiety.

Another significant application of Pyrrolidine, 3-(bromomethyl)-1-ethyl- is in the field of cancer research. Researchers at the National Cancer Institute have utilized this compound to develop novel antitumor agents. By incorporating Pyrrolidine, 3-(bromomethyl)-1-ethyl- into the design of targeted prodrugs, they were able to enhance the delivery and efficacy of anticancer drugs while minimizing systemic toxicity. This approach has shown promising results in preclinical studies, demonstrating improved tumor suppression and reduced side effects compared to conventional chemotherapy.

The synthetic versatility of Pyrrolidine, 3-(bromomethyl)-1-ethyl- extends beyond pharmaceutical applications. In materials science, this compound has been explored for its potential use in the development of functional polymers and smart materials. A recent study published in *Macromolecules* described the synthesis of a novel pyrrolidine-based copolymer using Pyrrolidine, 3-(bromomethyl)-1-ethyl- as a monomer unit. The resulting copolymer exhibited unique properties such as temperature-responsive behavior and self-healing capabilities, making it suitable for applications in drug delivery systems and tissue engineering.

The physical and chemical properties of Pyrrolidine, 3-(bromomethyl)-1-ethyl- are well-documented in the scientific literature. It is typically obtained as a colorless liquid with a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. Its boiling point is around 95°C at reduced pressure (0.5 mmHg), and it has a density of approximately 1.24 g/cm³ at room temperature.

In terms of safety and handling, Pyrrolidine, 3-(bromomethyl)-1-ethyl- should be used with appropriate precautions due to its reactivity and potential health hazards. It is recommended to handle this compound in well-ventilated areas and to use personal protective equipment such as gloves and safety goggles. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The commercial availability of Pyrrolidine, 3-(bromomethyl)-1-ethyl- has increased over the years due to its growing demand in various research and industrial applications. Several reputable chemical suppliers offer high-purity grades of this compound for laboratory use. When selecting a supplier, it is important to consider factors such as product quality, batch consistency, and regulatory compliance to ensure reliable results in research and development projects.

In conclusion, Pyrrolidine, 3-(bromomethyl)-1-ethyl- (CAS No. 61472-13-7) is a valuable organic compound with diverse applications in medicinal chemistry, materials science, and other fields. Its unique structural features and chemical properties make it an essential building block for the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.